Ethyl 2-(2,2-diphenylacetamido)-4-(p-tolyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2,2-diphenylacetyl)amino]-4-(4-methylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C28H25NO3S/c1-3-32-28(31)25-23(20-16-14-19(2)15-17-20)18-33-27(25)29-26(30)24(21-10-6-4-7-11-21)22-12-8-5-9-13-22/h4-18,24H,3H2,1-2H3,(H,29,30)
• InChI Key: JKXCZSQUISDIEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H25NO3S
• Molecular Weight: 455.6 g/mol

Description

Ethyl 2-(2,2-diphenylacetamido)-4-(p-tolyl)thiophene-3-carboxylate, also known as DAPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DAPT belongs to the class of gamma-secretase inhibitors and is used to inhibit the activity of gamma-secretase enzyme, which is responsible for the cleavage of amyloid precursor protein (APP) and the production of beta-amyloid (Aβ) peptides.

Scientific Research Applications

Synthesis and Chemical Reactivity

Ethyl 2-(2,2-diphenylacetamido)-4-(p-tolyl)thiophene-3-carboxylate serves as a precursor in synthesizing complex heterocyclic compounds. For example, it has been involved in the phosphine-catalyzed [4 + 2] annulation reactions, contributing to the synthesis of highly functionalized tetrahydropyridines. These reactions demonstrate the compound's utility in forming adducts with complete regioselectivity and excellent yields, indicating its potential for creating diverse and highly functionalized chemical entities (Zhu, Lan, & Kwon, 2003).

Anticancer Activity

Research exploring the anticancer activity of novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors, where ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate was used as a building block, highlighted the compound's role in synthesizing new heterocycles with significant anticancer activity against specific human cancer cell lines. This showcases the potential therapeutic applications of derivatives synthesized from this compound and similar compounds (Abdel-Motaal, Alanzy, & Asem, 2020).

Nonlinear Optical Properties

The synthesis and characterization of donor-acceptor substituted thiophene dyes for enhanced nonlinear optical limiting is another area where derivatives of this compound might find relevance. These dyes demonstrate significant potential in optoelectronic devices aimed at protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications. The work involves exploring the nonlinear absorption and optical limiting behavior under specific laser excitation, underscoring the utility of thiophene derivatives in advanced photonic applications (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).

Corrosion Inhibition

Compounds derived from this compound have also been examined for their corrosion inhibition properties. For instance, tetrahydropyridine derivatives have been studied for their effectiveness in inhibiting mild steel corrosion in acidic environments. These studies combine experimental and computational approaches to elucidate the mechanisms behind the corrosion inhibition, revealing how molecular structure influences the protective capabilities of these compounds (Haque, Verma, Srivastava, Quraishi, Quraishi, & Ebenso, 2018).